Cas no 31076-85-4 (3-Acetylbenzoyl Chloride)

3-Acetylbenzoyl Chloride structure

3-Acetylbenzoyl Chloride structure

Product Name:3-Acetylbenzoyl Chloride

CAS No:31076-85-4

MF:C₉H₇ClO₂

MW:182.60368180275

MDL:MFCD13174028

CID:916353

PubChem ID:13814736

Update Time:2025-04-19

3-Acetylbenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

- benzoyl chloride, 3-acetyl- (9ci)
- 3-Acetylbenzoyl chloride
- MFCD13174028
- BENZOYL CHLORIDE, 3-ACETYL-
- DB-286005
- SCHEMBL5254838
- 31076-85-4
- DTXSID70550365
- 3-Acetylbenzoyl Chloride
- MDL： MFCD13174028
- Inchi： 1S/C9H7ClO2/c1-6(11)7-3-2-4-8(5-7)9(10)12/h2-5H,1H3
- InChI Key： GRHPCHSOVQAFSQ-UHFFFAOYSA-N
- SMILES： ClC(C1=CC=CC(C(C)=O)=C1)=O

Computed Properties

Exact Mass: 182.0134572g/mol
Monoisotopic Mass: 182.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 201
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 34.1Å²

3-Acetylbenzoyl Chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	A170995-100mg	3-Acetylbenzoyl Chloride	31076-85-4		100mg	$ 69.00	2023-04-19
TRC	A170995-250mg	3-Acetylbenzoyl Chloride	31076-85-4		250mg	$ 121.00	2023-04-19
TRC	A170995-500mg	3-Acetylbenzoyl Chloride	31076-85-4		500mg	$ 207.00	2023-04-19
TRC	A170995-1g	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 320.00	2022-06-08
TRC	A170995-2.5g	3-Acetylbenzoyl Chloride	31076-85-4		2.5g	$ 936.00	2023-04-19
TRC	A170995-5g	3-Acetylbenzoyl Chloride	31076-85-4		5g	$ 1200.00	2023-09-09
abcr	AB540511-1 g	3-Acetylbenzoyl chloride; .	31076-85-4		1g	€425.90	2023-04-14
Apollo Scientific	OR46681-1g	3-Acetylbenzoyl chloride	31076-85-4	95	1g	£351.00	2025-02-20
TRC	A170995-1000mg	3-Acetylbenzoyl Chloride	31076-85-4		1g	$ 391.00	2023-04-19
abcr	AB540511-250mg	3-Acetylbenzoyl chloride; .	31076-85-4		250mg	€228.00	2025-02-18

3-Acetylbenzoyl Chloride Related Literature

1. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
2. An alumina stabilized graphene oxide wrapped SnO2 hollow sphere LIB anode with improved lithium storage†

Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
3. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

RabailGul,MariamMir,MurtazaNAli
4. Alumina grafted SBA-15 sustainable bifunctional catalysts for direct cross-coupling of benzylic alcohols to diarylmethanes†

Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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